Cas no 646483-04-7 (Decanoic acid, 2-mercapto-2-methyl-, ethyl ester)

• Product name: Decanoic acid, 2-mercapto-2-methyl-, ethyl ester
• CAS No: 646483-04-7
• MF: C₁₃H₂₆O₂S
• MW: 246.40934
• CID: 420606
• PubChem ID: 71379362

Decanoic acid, 2-mercapto-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-mercapto-2-methyl-, ethyl ester
• ethyl 2-methyl-2-sulfanyldecanoate
• DTXSID60801934
• 646483-04-7

• Inchi： InChI=1S/C13H26O2S/c1-4-6-7-8-9-10-11-13(3,16)12(14)15-5-2/h16H,4-11H2,1-3H3
• InChI Key： LVHAWZFJKHSMGY-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C)(C(=O)OCC)S

Computed Properties

• Exact Mass: 246.16548
• Monoisotopic Mass: 246.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3